Cas no 880653-12-3 (1H-INDENE, 2,6-DIMETHYL-7-PHENYL-)

• Product Name: 1H-INDENE, 2,6-DIMETHYL-7-PHENYL-
• CAS No: 880653-12-3
• MF: C₁₇H₁₆
• MW: 220.308944702148
• CID: 3223195
• PubChem ID: 12162498
• Update Time: 2025-04-21

1H-INDENE, 2,6-DIMETHYL-7-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE, 2,6-DIMETHYL-7-PHENYL-
• 880653-12-3
• 2,6-Dimethyl-7-phenyl-1H-indene

• Inchi： 1S/C17H16/c1-12-10-15-9-8-13(2)17(16(15)11-12)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： VKUMSGINNPZUOI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C)=C2C2=CC=CC=C2)C=C1C

Computed Properties

• Exact Mass: 220.125200510Da
• Monoisotopic Mass: 220.125200510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų